N-benzyl-3-methyl-5-oxo-N-pyridin-2-yl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-benzyl-3-methyl-5-oxo-N-pyridin-2-yl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H16N4O2S/c1-14-13-27-20-22-11-16(19(26)24(14)20)18(25)23(17-9-5-6-10-21-17)12-15-7-3-2-4-8-15/h2-11,13H,12H2,1H3
• InChI Key: HQPHAPBWVKWFSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=C(C(=O)N12)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

N-benzyl-3-methyl-5-oxo-N-pyridin-2-yl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H16N4O2S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed synthetic methodologies for thiazolopyrimidine derivatives, including compounds with structural similarities to N-benzyl-3-methyl-5-oxo-N-pyridin-2-yl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide. These methods are crucial for creating a diverse array of compounds for pharmacological testing and understanding the chemical behavior of thiazolopyrimidines (Fadda, Bondock, Khalil, & Tawfik, 2013).

Biological Activities and Potential Therapeutic Applications

• Anti-inflammatory Activity : Thiazolopyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory activities, providing insights into the potential therapeutic uses of these compounds in treating inflammation-related disorders (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).
• Anticancer and Antimicrobial Activities : Certain thiazolopyrimidine derivatives have shown promising anticancer and antimicrobial activities, indicating the potential for the development of new chemotherapeutic agents based on these structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Analysis and Modifications

• Studies on structural modifications and aggregation of thiazolopyrimidines provide insights into their conformational features, which are critical for understanding the relationship between structure and biological activity. Such knowledge assists in the design of compounds with enhanced efficacy and reduced toxicity (Nagarajaiah & Begum, 2014).